
Benchmarking Albafuran A: A Comparative
Guide to PTP1B Inhibition

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Albafuran A

Cat. No.: B1234894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Albafuran A, a natural product isolated

from Morus species, against Trodusquemine, a well-characterized clinical trial candidate, as

inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a key negative regulator of

insulin and leptin signaling pathways, making it a prime therapeutic target for type 2 diabetes,

obesity, and cancer. This document summarizes key quantitative data, details experimental

methodologies, and visualizes relevant biological and experimental frameworks to aid in the

evaluation of Albafuran A as a potential therapeutic agent.

At a Glance: Albafuran A vs. Trodusquemine
Feature Albafuran A Trodusquemine (MSI-1436)

Source
Natural product from Morus

bombycis
Natural aminosterol

PTP1B IC50 2.7 - 9.2 µM[1] ~1 µM[2][3]

Mechanism of Inhibition Mixed-type[1][2]
Allosteric, Non-competitive[2]

[3]

Clinical Development Pre-clinical
Has undergone Phase I and II

clinical trials
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In-Depth Inhibitory Activity Comparison
The inhibitory potential of Albafuran A and other related natural products from Morus species

against PTP1B has been evaluated in several studies. A direct comparison with the clinically

evaluated inhibitor Trodusquemine provides valuable context for its potential efficacy.

Compound IC50 (µM) Type of Inhibition Source

Albafuran A 2.7 - 9.2[1] Mixed-type[1][2] Morus bombycis[2]

Mulberrofuran W 2.7 - 9.2[1] Mixed-type[2] Morus bombycis[2]

Mulberrofuran D 2.7 - 9.2[1] Mixed-type[2] Morus bombycis[2]

Morusalfuran B 8.92[4] Mixed-type[5] Morus alba[4]

Morusalfuran C 7.26[4] Mixed-type[5] Morus alba[4]

Trodusquemine (MSI-

1436)
~1[2][3]

Allosteric, Non-

competitive[2][3]

Synthetic derivative of

a natural aminosterol

Understanding the PTP1B Signaling Pathway
PTP1B plays a crucial role in attenuating the insulin and leptin signaling pathways. By

dephosphorylating the insulin receptor (IR) and its substrates (IRS), as well as Janus kinase 2

(JAK2) in the leptin pathway, PTP1B effectively dampens downstream signals that promote

glucose uptake and regulate appetite. Inhibition of PTP1B is therefore a promising strategy to

enhance insulin and leptin sensitivity.
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PTP1B Regulation
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PTP1B negatively regulates insulin and leptin signaling pathways.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Assay Buffer
(e.g., 50 mM HEPES, pH 7.2,

100 mM NaCl, 1 mM DTT,
1 mM EDTA)

Add PTP1B Enzyme
to microplate wells

Add Test Compound
(Albafuran A or Trodusquemine)

at various concentrations

Pre-incubate at 37°C

Initiate Reaction
by adding pNPP substrate

Incubate at 37°C

Stop Reaction
(e.g., with NaOH)

Measure Absorbance
at 405 nm

Calculate % Inhibition
and determine IC50

 

Initial Screening:
In vitro PTP1B Inhibition Assay

(e.g., pNPP assay)

Determination of IC50 Value

Kinetic Analysis:
Determine Mechanism of Inhibition
(e.g., Mixed, Competitive, Allosteric)

Selectivity Profiling:
Test against other phosphatases

(e.g., TCPTP)

Cell-based Assays:
Evaluate impact on insulin/leptin

signaling pathways

In vivo Studies:
Assess efficacy in animal models

of diabetes and obesity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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